N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide

• IUPAC Name: N-(3-acetamidophenyl)-3-methyl-2-nitrobenzamide
• InChI: InChI=1S/C16H15N3O4/c1-10-5-3-8-14(15(10)19(22)23)16(21)18-13-7-4-6-12(9-13)17-11(2)20/h3-9H,1-2H3,(H,17,20)(H,18,21)
• InChI Key: GEWRFYOGSMEPHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC=CC(=C2)NC(=O)C)[N+](=O)[O-]
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide, also known as NAMN, is a small molecule that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide is converted to nicotinamide mononucleotide (NMN) by the enzyme nicotinamide phosphoribosyltransferase (NAMPT). NMN is then converted to NAD+ by the enzyme nicotinamide mononucleotide adenylyltransferase (NMNAT). NAD+ is a crucial coenzyme that participates in numerous cellular processes, including DNA repair, metabolism, and energy production.
Biochemical and Physiological Effects:
N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide has been shown to increase NAD+ levels in cells and tissues, which can have numerous biochemical and physiological effects. For example, NAD+ is involved in the regulation of cellular metabolism, and increasing NAD+ levels can lead to increased energy production and improved metabolic function. Additionally, NAD+ is involved in DNA repair, and increasing NAD+ levels can enhance DNA repair capacity.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide in lab experiments is that it is a stable and well-characterized molecule, making it easy to work with. Additionally, N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide is relatively inexpensive and readily available. However, one limitation of using N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide is that its effects can be complex and difficult to interpret, as it can have numerous downstream effects on cellular processes.

Future Directions

There are numerous future directions for research on N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide. One area of interest is the potential therapeutic applications of N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide in the treatment of cancer and metabolic disorders. Additionally, further research is needed to fully understand the downstream effects of N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide on cellular processes, including its effects on DNA repair, metabolism, and energy production. Finally, there is interest in developing new synthetic methods for N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide that are more efficient and environmentally friendly.

Synthesis Methods

The synthesis of N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide involves the reaction between 3-aminoacetanilide and 3-methyl-2-nitrobenzoic acid in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI). The resulting product is then purified using column chromatography to obtain pure N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-3-methyl-2-nitrobenzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and metabolic disorders. It is a precursor of nicotinamide adenine dinucleotide (NAD+), an essential coenzyme involved in numerous cellular processes such as DNA repair, metabolism, and energy production.